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Compound of Interest

Compound Name: (-)-Etodolac

cat. No.: B134716

An In-depth Technical Guide to the Chemical Properties and Structure of (-)-Etodolac

Introduction

Etodolac is a non-steroidal anti-inflammatory drug (NSAID) belonging to the pyranocarboxylic
acid class.[1] It is utilized for its anti-inflammatory, analgesic, and antipyretic properties in the
management of conditions such as osteoarthritis and rheumatoid arthritis.[2][3] A key feature of
etodolac is its chirality; it possesses a single stereogenic center and exists as a pair of
enantiomers. The drug is commercially available as a racemic mixture of its (+)-S and (-)-R
enantiomers.[4][5] The pharmacological activity, primarily the inhibition of cyclooxygenase
(COX) enzymes, resides almost exclusively in the (+)-S enantiomer.[2][5][6]

This technical guide focuses specifically on the chemical properties and structure of (-)-
Etodolac, which is the (R)-enantiomer.[7] While largely inactive as a COX inhibitor,
understanding its distinct properties is crucial for researchers and professionals involved in
chiral separations, stereoselective synthesis, and comprehensive drug analysis.

Chemical Structure and Stereochemistry

(-)-Etodolac is chemically designated as (1R)-1,8-diethyl-1,3,4,9-tetrahydropyrano[3,4-
blindole-1-acetic acid.[8] Its structure is characterized by a tricyclic pyrano[3,4-b]indole core.
The single chiral center is located at the C1 position of the pyran ring, which is a quaternary
carbon substituted with an ethyl group, an acetic acid moiety, and is part of the fused ring
system.

o |[UPAC Name: 2-[(1R)-1,8-diethyl-4,9-dihydro-3H-pyrano[3,4-blindol-1-yl]acetic acid[8]
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o Stereochemistry: The levorotatory (-) designation corresponds to the (R) absolute
configuration at the C1 stereocenter.[7] Conversely, the pharmacologically active,
dextrorotatory (+) enantiomer has the (S) configuration.[5][9] There is no evidence of in-vivo
conversion from the (R) to the (S) form.[2][5]

Physicochemical Properties

The physicochemical properties of etodolac have been well-documented. The data presented
below pertains to the racemic mixture unless specified for the (-)-enantiomer, as properties like
molecular weight and formula are identical, and melting points are very similar.

Table 1: Core Chemical and Physical Properties of Etodolac

Property Value References
2-[(1R)-1,8-diethyl-4,9-dihydro-

IUPAC Name 3H-pyrano[3,4-blindol-1- [8]
yl]acetic acid

Synonyms (-)-Etodolic acid, (R)-Etodolac [8]

CAS Number 87226-41-3 [8]

Chemical Formula C17H21NO3 [2][8]

Molecular Weight 287.35 g/mol [8]

Appearance White crystalline solid/powder [1][10][11]

Melting Point 145-148 °C [1][2]11]

Boiling Point 507.9 £ 45.0 °C (Predicted) [1][11]

pKa 4.65 [1][2]14]

. 2.8 (XLogP3); 2.5 1]

(Experimental)

Table 2: Solubility of Etodolac
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Solvent Solubility References
Practically insoluble (16-40

Water [1][2][12]
mg/L)
Freely soluble; ~20 mg/mL;

Ethanol [1][10]
Soluble to 100 mM

Acetone Freely soluble [1]

) ) Soluble; ~30 mg/mL; Soluble

Dimethyl Sulfoxide (DMSO) [4][10]
to 100 mM

Chloroform Soluble [4][5]

PBS (pH 7.2) ~0.25 mg/mL [10]

Mechanism of Action Context

The primary mechanism of action for NSAIDs involves the inhibition of cyclooxygenase (COX)

enzymes, which catalyze the conversion of arachidonic acid into prostaglandins—key

mediators of pain and inflammation.[13] Etodolac is known to be a preferential inhibitor of COX-
2 over COX-1.[13][14][15] This selectivity is attributed to the (+)-S-enantiomer.[2] In contrast,
(-)-R-Etodolac is considered inactive against COX enzymes.[11][16] Some research suggests

the (R)-enantiomer may inhibit beta-catenin levels in certain cancer cells, indicating a separate,

non-NSAID-related activity.[11][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Etodolac CAS#: 41340-25-4 [m.chemicalbook.com]
e 2. Etodolac | C17H21NO3 | CID 3308 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 3. drugs.com [drugs.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b134716?utm_src=pdf-body-img
https://www.benchchem.com/product/b134716?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB3216064_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Etodolac
https://www.drugs.com/etodolac.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. accessdata.fda.gov [accessdata.fda.gov]

5. drugs.com [drugs.com]

6. aces.su.se [aces.su.se]

7. researchgate.net [researchgate.net]

8. (-)-Etodolac | C17H21NO3 | CID 667528 - PubChem [pubchem.ncbi.nlm.nih.gov]
9. (+)-Etodolac | C17H21NO3 | CID 688461 - PubChem [pubchem.ncbi.nlm.nih.gov]
10. cdn.caymanchem.com [cdn.caymanchem.com]

11. Etodolac CAS 41340-25-4 Manufacturers, Suppliers, Factory - Home Sunshine Pharma
[hsppharma.com]

12. Preparation and Evaluation of Etodolac Nanoemulsion [jmchemsci.com]
13. What is the mechanism of Etodolac? [synapse.patsnap.com]
14. Etodolac Action Pathway | Pathway - PubChem [pubchem.ncbi.nim.nih.gov]

15. ETODOLAC Synthesis, SAR, MCQ, Structure, Chemical Properties and Therapeutic
Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam
Alerts [gpatindia.com]

16. jetir.org [jetir.org]

To cite this document: BenchChem. [(-)-Etodolac chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134716#etodolac-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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